Cyclopropyl(1-hydroxy-1-methylethyl)(diisopropyl)silane

• Molecular Formula: C12H26OSi
• Molecular Weight: 214.42 g/mol
• IUPAC Name: 2-[cyclopropyl-di(propan-2-yl)silyl]propan-2-ol
• InChI: InChI=1S/C12H26OSi/c1-9(2)14(10(3)4,11-7-8-11)12(5,6)13/h9-11,13H,7-8H2,1-6H3
• InChI Key: VPYGKXSMYQRBMS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C1CC1)(C(C)C)C(C)(C)O

Description

Cyclopropyl(1-hydroxy-1-methylethyl)(diisopropyl)silane is a useful research compound. Its molecular formula is C12H26OSi and its molecular weight is 214.42 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to the synthesis of 1-hydroxy-1-methylethyl(diisopropyl)methylsilane (Example 7), cyclopropyl(1-hydroxy-1-methylethyl)(diisopropyl)silane was prepared from dichloro(diisopropyl)silane (5.00 g, 27.0 mmol), ethoxyvinyl lithium (prepared from ethyl vinyl ether (2.17 g, 30.1 mmol) and tert-butyl lithium (1.9 M in pentane, 14.2 ml, 27.0 mmol) in THF (40 ml)) and cyclopropyl lithium (prepared according to Example 1 from bromocyclopropane (3.59 g, 29.7 mmol) and lithium (412 mg, 59.4 mmol) in Et2O). The crude cyclopropyl(1-ethoxyvinyl)(diisopropyl)silane was hydrolysed with acetone/1 N HCl (2:1, 72 ml), and purified by silica-gel flash chromatography (silica gel 40-63 μm, hexane/EtOAc, 9:1) to afford 2.11 g (39%) acetyl(cyclopropyl)(diisopropyl)silane. Reaction of acetyl(cyclopropyl)(diisopropyl)silane (1.00 g, 5.04 mmol) with methyl lithium (1.6 M in Et2O, 25.2 ml, 40.3 mmol) afforded after purification by silica-gel chromatography (silica gel 15-40 μm, hexane/EtOAc, 9:1) 590 mg (55%) of the odoriferous title compound.